Cas no 1261869-55-9 (Methyl 7-hydroxyquinoline-2-acetate)

• Product Name: Methyl 7-hydroxyquinoline-2-acetate
• CAS No: 1261869-55-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4822370
• Update Time: 2025-05-21

Methyl 7-hydroxyquinoline-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-hydroxyquinoline-2-acetate

• Inchi： 1S/C12H11NO3/c1-16-12(15)6-9-4-2-8-3-5-10(14)7-11(8)13-9/h2-5,7,14H,6H2,1H3
• InChI Key： YEPHGKWFUQIEOX-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=C2C=CC(=CC2=N1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 7-hydroxyquinoline-2-acetate

Methyl 7-hydroxyquinoline-2-acetate: A Comprehensive Overview

Methyl 7-hydroxyquinoline-2-acetate, identified by the CAS number 1261869-55-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses.

The chemical structure of Methyl 7-hydroxyquinoline-2-acetate consists of a quinoline ring system with hydroxyl and acetate groups attached at specific positions. The quinoline moiety, a bicyclic structure composed of a benzene ring fused to a pyridine ring, is known for its versatile reactivity and ability to participate in various chemical transformations. The hydroxyl group at position 7 and the acetate group at position 2 introduce additional functional groups that can influence the compound's solubility, stability, and reactivity.

Recent studies have highlighted the potential of Methyl 7-hydroxyquinoline-2-acetate as a building block in the synthesis of bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents, where its quinoline core plays a pivotal role in modulating enzyme activity. Additionally, the compound has been investigated for its ability to act as a chelating agent, which could be beneficial in metalloenzyme inhibition and metal ion coordination studies.

In terms of synthesis, Methyl 7-hydroxyquinoline-2-acetate can be prepared through a variety of methods, including nucleophilic substitution and acetylation reactions. These methods allow for precise control over the functional groups and their positions on the quinoline ring, enabling chemists to tailor the compound's properties for specific applications.

The physical properties of Methyl 7-hydroxyquinoline-2-acetate are also noteworthy. Its solubility in organic solvents makes it suitable for use in organic reactions, while its stability under certain conditions ensures its utility in long-term storage and transportation.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Methyl 7-hydroxyquinoline-2-acetate. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic characteristics for participation in redox reactions, which could be harnessed in energy-related applications such as battery materials or electrocatalysts.

In conclusion, Methyl 7-hydroxyquinoline-2-acetate (CAS No. 1261869-55-9) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in both academic research and industrial applications.